Cas no 71376-02-8 ((1S,3S)-3-aminocyclopentane-1-carboxylic acid)

• Product Name: (1S,3S)-3-aminocyclopentane-1-carboxylic acid
• CAS No: 71376-02-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD11052474
• CID: 548238
• PubChem ID: 656716
• Update Time: 2025-06-13

(1S,3S)-3-aminocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-Aminocyclopentanecarboxylic acid
• (1S,3S)-3-AMINOCYCLOPENTANE-1-CARBOXYLIC ACID
• Cyclopentanecarboxylicacid, 3-amino-, (1S,3S)-
• (+)-trans-(1S,3S)-3-Aminocyclopentane-1-carboxylicacid
• (+)-trans-3-Aminocyclopentane-1-carboxylic acid
• Cyclopentanecarboxylicacid, 3-amino-, (1S-trans)-
• (1S,3S)-3-Amino-cyclopentanecarboxylic acid
• 19297-28-0
• AMY21335
• CHEBI:33991
• PDSP2_000136
• 71376-02-8
• SCHEMBL420511
• Q27115729
• CS-0054087
• (+)-TACP
• AKOS006309993
• (1S,3S)-3-Aminocyclopentanecarboxylicacid
• Cyclopentanecarboxylic acid, 3-amino-, (1S,3S)- (9CI)
• WCA37602
• trans-3-Amino-cyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid, 3-amino-, (1S,3S)-
• trans-3-Aminocyclopentanecarboxylic acid
• DTXSID80349646
• CHEMBL4474768
• Cyclopentanecarboxylic acid,3-amino-,(1S,3S)-(9ci)
• MLLSSTJTARJLHK-WHFBIAKZSA-N
• DB-353140
• (1S,3s) 3-aminocyclopentanecarboxylic acid
• DB-344511
• (1S,3S)-3-aminocyclopentane-1-carboxylic acid

• MDL： MFCD11052474
• Inchi： 1S/C6H11NO2/c7-5-2-1-4(3-5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5-/m0/s1
• InChI Key： MLLSSTJTARJLHK-WHFBIAKZSA-N
• SMILES： OC([C@H]1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.7±33.0 ºC (760 Torr),
• Flash Point: 113.9±25.4 ºC,
• Solubility: Soluble (120 g/l) (25 º C),
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,3S)-3-aminocyclopentane-1-carboxylic acid

Exploring the Versatile Applications of (1S,3S)-3-aminocyclopentane-1-carboxylic acid (CAS No. 71376-02-8) in Modern Research

In the realm of organic chemistry and pharmaceutical research, (1S,3S)-3-aminocyclopentane-1-carboxylic acid (CAS No. 71376-02-8) has emerged as a compound of significant interest. This chiral amino acid derivative, characterized by its unique cyclopentane backbone, plays a pivotal role in the synthesis of bioactive molecules and drug candidates. Researchers are increasingly drawn to its structural versatility, which enables modifications for targeted applications in peptide synthesis, enzyme inhibition, and neurological studies. Its stereospecific configuration further enhances its value in asymmetric catalysis and chiral auxiliary design.

The growing demand for custom synthesis and high-purity intermediates has spotlighted CAS No. 71376-02-8 as a key building block. Recent trends in AI-driven drug discovery and computational chemistry have amplified its relevance, as researchers leverage its scaffold to model novel compounds with optimized pharmacokinetic properties. Questions like "How does (1S,3S)-3-aminocyclopentane-1-carboxylic acid improve drug bioavailability?" or "What are its applications in neurodegenerative disease research?" frequently appear in scientific forums, reflecting its multidisciplinary appeal.

From a synthetic perspective, the compound’s cyclopentane ring offers conformational rigidity, making it ideal for designing constrained peptides and molecular probes. Its amino-carboxyl functional groups facilitate seamless integration into larger frameworks, such as protease inhibitors or receptor agonists. Laboratories specializing in non-natural amino acids often highlight its utility in structure-activity relationship (SAR) studies, where subtle stereochemical changes can dramatically alter biological activity.

Beyond pharmaceuticals, CAS No. 71376-02-8 finds niche applications in bioconjugation and material science. Its ability to form stable amide bonds makes it a candidate for polymer functionalization, while its chiral purity is critical for optical materials. As sustainability gains traction, researchers explore greener synthesis routes for this compound, aligning with the green chemistry movement. Searches for "eco-friendly production of (1S,3S)-3-aminocyclopentane-1-carboxylic acid" underscore this shift.

In conclusion, the multifaceted roles of (1S,3S)-3-aminocyclopentane-1-carboxylic acid (CAS No. 71376-02-8) underscore its importance in advancing both fundamental and applied science. Its compatibility with cutting-edge technologies like machine learning-assisted molecular design ensures its continued relevance in solving complex biomedical challenges. For innovators seeking to push boundaries in precision medicine or catalysis, this compound remains an indispensable tool.